Cas no 946324-45-4 (4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one)

• Product Name: 4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• CAS No: 946324-45-4
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 6032974
• PubChem ID: 78457061
• Update Time: 2025-07-01

4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• 2(1H)-Quinazolinone, 5,6,7,8-tetrahydro-4-[[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio]-
• 4-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• 946324-45-4

• Inchi： 1S/C20H24N4O2S/c25-18(24-12-10-23(11-13-24)15-6-2-1-3-7-15)14-27-19-16-8-4-5-9-17(16)21-20(26)22-19/h1-3,6-7H,4-5,8-14H2,(H,21,22,26)
• InChI Key： RJRCNOAGAANMIX-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(SCC(=O)N2CCN(C3=CC=CC=C3)CC2)=NC1=O

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.25±0.40(Predicted)

Additional information on 4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

Recent Advances in the Study of 4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one (CAS: 946324-45-4)

The compound 4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one (CAS: 946324-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinazolinone core and phenylpiperazine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfanyl and oxoethyl groups could significantly improve the compound's binding affinity to specific receptors, particularly those involved in neurological disorders. The study employed molecular docking and in vitro assays to validate these findings, suggesting that 946324-45-4 could serve as a promising scaffold for developing novel neuroprotective agents.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the cytotoxic effects of 946324-45-4 on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis through the inhibition of key signaling pathways, such as PI3K/AKT and MAPK. These findings underscore the compound's versatility and its potential for repurposing in oncology.

Pharmacokinetic studies have also been conducted to evaluate the compound's metabolic stability and safety profile. Research published in Drug Metabolism and Disposition (2023) revealed that 946324-45-4 exhibits favorable metabolic stability in human liver microsomes, with minimal cytochrome P450 inhibition. This suggests a reduced risk of drug-drug interactions, making it a viable candidate for further preclinical development.

In summary, the latest research on 4-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one highlights its multifaceted potential in treating neurological disorders and cancer. Future studies should focus on in vivo efficacy and toxicity assessments to advance this compound toward clinical trials. The ongoing exploration of its structure-activity relationships will likely yield further insights into its therapeutic applications.